Cas no 1269782-47-9 ((3R)-3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID
• CAS No: 1269782-47-9
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 5307229
• Update Time: 2025-10-31

(3R)-3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID

• Inchi： 1S/C10H9F4NO2/c11-7-3-5(8(15)4-9(16)17)1-2-6(7)10(12,13)14/h1-3,8H,4,15H2,(H,16,17)/t8-/m1/s1
• InChI Key： BCOMNVHOBIWBJN-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@@H](N)C1=CC=C(C(F)(F)F)C(F)=C1

Additional information on (3R)-3-AMINO-3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPANOIC ACID

The CAS No 1269782-47-9: (3R)-3-Amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]propanoic Acid

The compound with CAS No 1269782-47-9, known as (3R)-3-amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]propanoic acid, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential uses in drug development, particularly in the design of bioactive molecules with specific pharmacokinetic properties.

Chemical Structure and Properties

The molecule consists of a propanoic acid backbone with an amino group attached to the central carbon atom, which is also connected to a substituted phenyl ring. The phenyl ring is substituted with a fluorine atom at the 3-position and a trifluoromethyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and biological interactions.

Synthesis and Applications

The synthesis of (3R)-3-amino-3-[3-fluoro-4-(trifluoromethyl)phenyl]propanoic acid involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry at the chiral center. The compound's amino group and carboxylic acid functionality make it versatile for further chemical modifications, such as peptide coupling or esterification, which are critical in drug design.

Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of inhibitors for specific enzymes or receptors. For instance, researchers have explored its role in creating molecules that target kinases involved in cancer pathways, demonstrating its importance in contemporary drug discovery efforts.

Biological Activity and Pharmacokinetics

Investigations into the biological activity of CAS No 1269782-47-9 have revealed promising results in preclinical models. The compound exhibits selective binding to certain protein targets, suggesting its potential as a lead compound for therapeutic agents. Moreover, its pharmacokinetic profile has been studied extensively, with findings indicating favorable absorption and metabolism characteristics.

Advanced computational methods, such as molecular docking and dynamic simulations, have been employed to predict its interactions with biological systems. These studies provide valuable insights into optimizing its bioavailability and efficacy when used as a drug candidate.

Latest Research Developments

In recent years, there has been a surge in research focusing on the optimization of (3R)-3-amino derivatives like CAS No 1269782-47-9. Scientists have explored various strategies to enhance its stability, solubility, and target specificity through structural modifications. For example, substituent effects on the phenyl ring have been systematically investigated to improve binding affinity to specific receptors.

Additionally, green chemistry approaches have been integrated into its synthesis pathways to minimize environmental impact while maintaining high yields and purity levels.

Conclusion

CAS No 1269782-47-9 stands out as a pivotal molecule in modern chemical research due to its unique structure and diverse applications. Its role as an intermediate in drug development underscores its significance in advancing therapeutic interventions across multiple disease areas. As research continues to uncover new potentials for this compound, it remains at the forefront of innovation in organic chemistry and pharmacology.